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Compound of Interest

Compound Name: JNK3 inhibitor-8

Cat. No.: B12391377

Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of chemical reagents are paramount to ensuring a secure laboratory environment and

maintaining regulatory compliance. This document provides essential guidance on the proper

disposal procedures for JNK3 inhibitor-8, a potent and selective kinase inhibitor. Adherence to

these protocols is critical for minimizing environmental impact and protecting personnel from

potential hazards.

Understanding the Compound: JNK3 Inhibitor-8
JNK3 inhibitor-8 is a bioactive small molecule used in research, particularly in studies related

to neuroprotective effects and Alzheimer's disease.[1] While specific toxicity data is not readily

available in the provided search results, as a kinase inhibitor, it should be handled as a

potentially hazardous compound.[2][3] Unused or waste JNK3 inhibitor-8 must be disposed of

as hazardous chemical waste.

Quantitative Data Summary
For safe handling and storage, it is crucial to be aware of the known properties of JNK3
inhibitor-8.
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Property Value Reference

IC50 for JNK3 21 nM [1]

IC50 for JNK2 2203 nM [1]

IC50 for JNK1 >10000 nM [1]

Molecular Formula C₂₉H₂₉N₇O₂ [4]

Molecular Weight 507.6 g/mol [4]

Storage (Stock Solution)
-80°C for 6 months; -20°C for 1

month
[5][6]

Experimental Protocol: Disposal of JNK3 Inhibitor-8
Waste
The following step-by-step procedure outlines the recommended protocol for the disposal of

JNK3 inhibitor-8. This protocol is based on general best practices for laboratory chemical

waste management.[7][8][9][10][11]

1. Personal Protective Equipment (PPE):

Always wear appropriate PPE, including a lab coat, safety goggles, and chemical-resistant

gloves, when handling JNK3 inhibitor-8 and its waste.

2. Waste Segregation:

Solid Waste: Collect solid JNK3 inhibitor-8 waste (e.g., contaminated consumables like

pipette tips, tubes, and gloves) in a designated, leak-proof, and clearly labeled hazardous

waste container.

Liquid Waste: Collect liquid waste containing JNK3 inhibitor-8 (e.g., unused solutions, cell

culture media) in a separate, compatible, and sealed hazardous waste container. Do not mix

with other incompatible waste streams.[7][9][10]

Sharps Waste: Any sharps contaminated with JNK3 inhibitor-8 (e.g., needles, blades) must

be disposed of in a designated sharps container.
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3. Labeling of Waste Containers:

All waste containers must be clearly labeled with "Hazardous Waste" and the full chemical

name: "JNK3 inhibitor-8".

Indicate the major components and their approximate percentages.

Include the date when the first waste was added to the container.

4. Storage of Chemical Waste:

Store hazardous waste in a designated Satellite Accumulation Area (SAA) within the

laboratory.[7][11]

Ensure secondary containment is used to prevent spills.[8]

Keep waste containers securely closed except when adding waste.[9][11]

Segregate the JNK3 inhibitor-8 waste from incompatible materials, such as strong oxidizing

agents, acids, and bases.[7]

5. Disposal of Empty Containers:

If the original container of JNK3 inhibitor-8 is empty, it must be triple-rinsed with a suitable

solvent (e.g., ethanol or another solvent in which the compound is soluble) before being

discarded as regular trash.[8][9]

The rinsate from this process must be collected and disposed of as hazardous liquid waste.

[9]

Deface the original label on the empty container before disposal.[8]

6. Arranging for Waste Pickup:

Contact your institution's Environmental Health and Safety (EH&S) office to schedule a

pickup for the hazardous waste.[11]

Do not allow hazardous waste to accumulate in the lab for extended periods.[8][11]
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7. Accidental Spills:

In the event of a spill, evacuate the immediate area.

Use a chemical spill kit to absorb the material.

Absorb solutions with a liquid-binding material like diatomite.[12]

Decontaminate surfaces by scrubbing with alcohol.[12]

Collect all cleanup materials in a designated hazardous waste container and dispose of them

accordingly.

Refer to the material safety data sheet (MSDS) for a similar compound, JNK3 inhibitor-1, for

first aid measures in case of contact.[12]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of JNK3 inhibitor-8.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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